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Compound of Interest |

Compound Name: Escarol
CAS No.: 80317-98-2
Cat. No.: B1233730
Get Quote
. J

Important Clarification: The term "Escarol” does not correspond to a recognized chemical
substance within standard chemical databases relevant to drug development and laboratory
research. It is highly probable that this is a typographical error and the intended compound is
Estriol. This guide will, therefore, focus on the safe handling and personal protective equipment
for Estriol, a form of estrogen. Researchers should always verify the identity of any chemical
before handling.

Estriol is a potent, pharmacologically active substance that requires stringent safety protocols
to minimize exposure and ensure the well-being of laboratory personnel.[1] It is classified as a
potential carcinogen and may pose risks to fertility and unborn children.[1][2][3] This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) for Handling
Estriol

To mitigate the risks associated with Estriol, the following personal protective equipment is
mandatory. Adherence to these guidelines is crucial to prevent dermal, ocular, and respiratory
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exposure.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or chemical splash
goggles. A full-face shield is
recommended when there is a
significant risk of splashing.[3]

[4]

Protects eyes from accidental
splashes of solutions or
airborne particles of the solid

compound.

Hand Protection

Chemically resistant,
impervious gloves such as
nitrile. Double gloving is

recommended.[4][5]

Prevents skin contact with the
potent compound. When
working with solutions, ensure
gloves are resistant to the

solvent being used.[1][4]

Body Protection

A disposable lab coat or gown,
with disposable sleeve covers
as needed. For larger
gquantities or in manufacturing
settings, a disposable coverall
of low permeability is

recommended.[4][5]

Protects skin and personal
clothing from contamination.
Protective garments should not

be worn in common areas.[4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary when
handling the solid form,
especially where dust may be
generated, or when
engineering controls are
insufficient.[3][5]

Prevents inhalation of the
potent powdered compound.
All handling of solid Estriol
should ideally be done within a

chemical fume hood.[6]

Operational Plan for Safe Handling

A systematic approach to handling Estriol, from preparation to post-handling cleanup, is

essential for maintaining a safe laboratory environment.
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Pre-Handling Procedures

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantities of Estriol to be used and the potential for
exposure.

o Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all
required equipment and reagents.

o Engineering Controls: All handling of Estriol, particularly in its powdered form, must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[6] Ensure the
fume hood is functioning correctly.

Handling Procedures

» Donning PPE: Put on all required personal protective equipment as outlined in the table
above before entering the designated handling area.

» Weighing and Transferring: When handling solid Estriol, use care to avoid the formation of
dust and aerosols.[3][6] Use appropriate tools for weighing and transferring the powder.

e Preparing Solutions: When dissolving the powder, add the solvent to the solid slowly to
prevent splashing. Keep all containers with Estriol clearly labeled and sealed when not in
immediate use.

Post-Handling Procedures

o Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
have come into contact with Estriol. Acommon and effective method is to use a suitable
solvent, followed by a detergent wash.

o Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves first,
followed by the lab coat or gown, and then eye and respiratory protection.

o Personal Hygiene: Wash hands and forearms thoroughly with soap and water after removing
all PPE.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation
develops.

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.
If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

o Spills: Evacuate the immediate area. For small spills of solid material, carefully sweep or
vacuum the powder (using a vacuum with a HEPA filter) to avoid generating dust, and place
it in a sealed, labeled container for disposal.[5] For liquid spills, absorb the material with an
inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled container for
disposal.[5] The spill area should then be decontaminated. For large spills, evacuate the
laboratory and contact the institutional Environmental Health and Safety (EHS) department.

Disposal Plan

All waste materials contaminated with Estriol must be treated as hazardous waste and
disposed of in accordance with institutional and regulatory guidelines.

o Waste Segregation:

o Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper,
disposable lab coats, and absorbent materials from spills, in a dedicated, clearly labeled
hazardous waste container.[2][6]

o Liquid Waste: Collect all liquid waste containing Estriol in a separate, sealed, and clearly
labeled hazardous waste container.
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o Sharps: Any contaminated sharps (needles, razor blades, etc.) must be disposed of in a
designated sharps container.

o Container Labeling: All hazardous waste containers must be clearly labeled with "Hazardous
Waste," the full chemical name ("Estriol"), and the appropriate hazard warnings (e.g.,
"Carcinogen,"” "Reproductive Hazard").

o Storage: Store hazardous waste in a designated, secure area away from incompatible
materials.

e Disposal: Contact your institution's EHS department to arrange for the collection and
disposal of the hazardous waste. Do not dispose of any Estriol-contaminated waste down
the drain or in the regular trash.[7]

Safe Handling Workflow for Estriol

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/10006484m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Estriol Handling, and Disposal Workflow

Preparation

Handling (in Fume Hood)

Decontamination Waste Segregation

Scheduled Pickup

PPE Doffing

:

Personal Hygiene

EHS Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Estriol_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Estriol_d3.pdf
https://cdn.accentuate.io/6170740490424/17137213309112/SDS-Estriol-v.-Jun-2023-v1689231302624.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205682.pdf
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://cdn.caymanchem.com/cdn/msds/10006484m.pdf
https://www.benchchem.com/product/b1233730/docs#navigating-the-safe-handling-of-estriol-in-a-laboratory-setting
https://www.benchchem.com/product/b1233730/docs#navigating-the-safe-handling-of-estriol-in-a-laboratory-setting
https://www.benchchem.com/product/b1233730/docs#navigating-the-safe-handling-of-estriol-in-a-laboratory-setting
https://www.benchchem.com/product/b1233730/docs#navigating-the-safe-handling-of-estriol-in-a-laboratory-setting
https://www.benchchem.com/product/b1233730?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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